Cas no 548771-68-2 (5-Fluoro-3,4-dihydro-1H-naphthalen-2-one)

5-Fluoro-3,4-dihydro-1H-naphthalen-2-one is a fluorinated tetralone derivative with applications in organic synthesis and pharmaceutical research. Its key advantages include a stable cyclic ketone structure, which serves as a versatile intermediate for constructing complex molecules, particularly in medicinal chemistry. The fluorine substituent enhances reactivity and can influence the electronic properties of downstream compounds, making it valuable for structure-activity relationship studies. The compound's well-defined purity and consistent performance ensure reliability in synthetic workflows. Its compatibility with various reaction conditions further underscores its utility in developing fluorinated analogs of biologically active molecules.
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one structure
548771-68-2 structure
Product Name:5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
CAS No:548771-68-2
MF:C10H9FO
MW:164.176266431808
MDL:MFCD04038614
CID:68399
PubChem ID:3308861
Update Time:2025-06-07

5-Fluoro-3,4-dihydro-1H-naphthalen-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-tetralone
    • 5-fluoro-3,4-dihydro-1H-naphthalen-2-one
    • A830389
    • CS-0003974
    • MFCD04038614
    • BS-49966
    • AM9370
    • 5-fluoranyl-3,4-dihydro-1H-naphthalen-2-one
    • Y11718
    • 5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-ONE
    • SCHEMBL8061942
    • AKOS006294644
    • FT-0657677
    • 5-FLUORO-3,4-DIHYDRONAPHTHALEN-2(1H)-ONE
    • AB17125
    • DTXSID40391308
    • 548771-68-2
    • 5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
    • MDL： MFCD04038614
    • Inchi： 1S/C10H9FO/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h1-3H,4-6H2
    • InChI Key： DAHDFURQTOLYBB-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2CC(CCC=21)=O

Computed Properties

  • Exact Mass: 164.06400
  • Monoisotopic Mass: 164.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.198
  • Boiling Point: 273.2 °C at 760 mmHg
  • Flash Point: 273.2 °C at 760 mmHg
  • Refractive Index: 1.542
  • PSA: 17.07000
  • LogP: 1.88350

5-Fluoro-3,4-dihydro-1H-naphthalen-2-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

5-Fluoro-3,4-dihydro-1H-naphthalen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F600368-10mg
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2
10mg
 $ 50.00 2022-06-04
TRC
F600368-50mg
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2
50mg
 $ 135.00 2022-06-04
TRC
F600368-100mg
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2
100mg
 $ 230.00 2022-06-04
abcr
AB544206-250 mg
5-Fluoro-3,4-dihydronaphthalen-2(1H)-one; .
 548771-68-2
250MG
 €819.30 2022-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0541-1g
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2 96%
1g
 8463.46CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0541-5g
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2 96%
5g
 33904.74CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0541-500mg
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2 96%
500mg
 4655.75CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0541-250mg
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2 96%
250mg
 2756.14CNY 2021-05-08
eNovation Chemicals LLC
Y1000188-1g
5-fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2 95%
1g
 $1250 2024-08-02
eNovation Chemicals LLC
Y1128940-250mg
5-Fluoro-3,4-dihydro-1H-naphthalen-2-one
 548771-68-2 95%
250mg
 $370 2024-07-28

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